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Compound of Interest

Compound Name: DB02307

Cat. No.: B12393132 Get Quote

For researchers, scientists, and professionals in drug development, the meticulous

management and disposal of chemical compounds are fundamental to ensuring a safe

laboratory environment and maintaining regulatory compliance. This guide provides essential,

step-by-step procedures for the proper disposal of DB02307, chemically identified as N-(1-

carboxy-3-phenylpropyl)phenylalanyl-alpha-asparagine.

Chemical Identity:

Compound Name: N-(1-carboxy-3-phenylpropyl)phenylalanyl-alpha-asparagine

Database ID: DB02307

CAS Number: 101222-71-3

Chemical Class: Dipeptide

While extensive toxicological data for DB02307 may not be readily available, it is prudent to

treat it as a potentially hazardous substance. Adherence to the following disposal protocols is

crucial for personnel safety and environmental protection.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to wear appropriate Personal

Protective Equipment (PPE):
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Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A fully buttoned laboratory coat.

All handling of DB02307, particularly in its solid (powder) form, should be conducted in a well-

ventilated area or a chemical fume hood to minimize the risk of inhalation.

Disposal Procedures
The proper disposal of DB02307 waste depends on its form (solid or liquid) and whether it is

mixed with other hazardous materials. Cross-contamination with other chemical waste streams

should be avoided.

Experimental Protocol 1: Disposal of Solid DB02307
Waste
Solid waste includes unused or expired DB02307 powder, contaminated personal protective

equipment (gloves, etc.), weighing papers, and empty vials.

Waste Collection: All solid materials that have come into contact with DB02307 must be

collected for disposal as hazardous solid waste.

Containerization: Place all solid waste into a designated, leak-proof hazardous waste

container lined with a heavy-duty plastic bag.

Labeling: Clearly label the container with "Hazardous Waste," the full chemical name "N-(1-

carboxy-3-phenylpropyl)phenylalanyl-alpha-asparagine," the CAS number "101222-71-3,"

and the date of accumulation.

Storage: Keep the waste container securely sealed at all times, except when adding waste.

Store the container in a designated satellite accumulation area until it is collected by your

institution's Environmental Health and Safety (EHS) department.

Experimental Protocol 2: Disposal of Liquid DB02307
Waste
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Liquid waste includes any solutions containing DB02307, such as stock solutions, experimental

buffers, and the initial rinse of any contaminated, non-disposable labware.

Waste Collection: Collect all liquid waste in a dedicated, leak-proof, and chemically

compatible hazardous waste container.

Inactivation (Optional but Recommended): To neutralize the peptide's activity, a chemical

inactivation step can be performed in a chemical fume hood.[1] This is a common practice for

peptide waste.

Add a 10% bleach solution to the liquid waste to achieve a final concentration of 0.5-1.0%

sodium hypochlorite, or add 1 M Sodium Hydroxide (NaOH).[1]

Allow the mixture to react for a minimum of 30-60 minutes.[1]

After inactivation, neutralize the solution to a pH between 5.5 and 9.0.[1]

Labeling: The liquid waste container must be labeled with "Hazardous Waste," the full

chemical name "N-(1-carboxy-3-phenylpropyl)phenylalanyl-alpha-asparagine," the CAS

number "101222-71-3," and a list of all solvents with their approximate percentages.

Storage: Store the sealed liquid waste container in secondary containment to mitigate spills.

The container should be kept in a designated satellite accumulation area.

Disposal: Contact your institution's EHS department to arrange for the pickup and disposal of

the hazardous liquid waste. Do not dispose of DB02307 solutions down the drain unless

explicitly permitted by your institution's EHS office for neutralized waste.[2]

Quantitative Data for Inactivation
Inactivation
Reagent

Final
Concentration

Reaction Time
Neutralization
Target pH

Bleach (Sodium

Hypochlorite)
0.5 - 1.0% 30 - 60 minutes 5.5 - 9.0

Sodium Hydroxide

(NaOH)
1 M 30 - 60 minutes 5.5 - 9.0
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Workflow for DB02307 Disposal
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Caption: Logical workflow for the proper disposal of DB02307 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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